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Compound of Interest

Compound Name: 2,4,6-Tri-2-pyridinyl-1,3,5-triazine

cat. No.: B1682449

An In-depth Technical Guide to CAS Number 3682-35-7 and a Clarification on a Related
Compound

Introduction

This technical guide provides a comprehensive overview of the properties and uses of the
compound associated with CAS number 3682-35-7. It has been noted that the initial query
included the name "3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid" alongside
this CAS number. It is important to clarify that CAS number 3682-35-7 corresponds to 2,4,6-
Tris(2'-pyridyl)-1,3,5-triazine (TPTZ). The compound 3-(2-chloro-6-fluorophenyl)-5-
methylisoxazole-4-carboxylic acid has a different identifier, CAS number 3919-74-2.[1][2]

This guide will primarily focus on the properties and applications of TPTZ, as specified by the
provided CAS number. A separate section will briefly cover the characteristics of 3-(2-chloro-6-
fluorophenyl)-5-methylisoxazole-4-carboxylic acid to address the initial query in its entirety and
prevent any confusion for researchers and drug development professionals.

Part 1: 2,4,6-Tris(2'-pyridyl)-1,3,5-triazine (TPTZ) -
CAS 3682-35-7

2,4,6-Tris(2'-pyridyl)-1,3,5-triazine, commonly known as TPTZ, is a heterocyclic organic
compound featuring a triazine core substituted with three 2-pyridyl groups.[3] Its unique
structure, with multiple nitrogen atoms, makes it an excellent chelating agent, particularly for
transition metals.[4] This property is the foundation for its primary applications in analytical
chemistry.
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Chemical and Physical Properties of TPTZ

The key chemical and physical properties of TPTZ are summarized in the table below for easy

reference.
Property Value
Molecular Formula CisH12Ne
Molecular Weight 312.33 g/mol
Appearance White to off-white crystalline powder
Melting Point 247-249 °C
Solubility Soluble in ethanol, methanol, and DMSO (10
mg/mL)
UV Absorption Max (Amax) 245, 284 nm
Storage Temperature 4°C, protect from light

Core Applications of TPTZ

TPTZ is a versatile reagent with several applications in research and development, primarily
centered around its ability to form stable, colored complexes with metal ions.

e Spectrophotometric Determination of Iron: The most prominent use of TPTZ is as a
colorimetric reagent for the detection and quantification of iron.[5] It forms a stable, deep
blue-purple complex with ferrous iron (Fe2*), which can be measured spectrophotometrically
at approximately 593 nm.[6] This reaction is highly sensitive and specific, making it a
valuable tool in clinical diagnostics, environmental monitoring, and food science.[7] The
TPTZ method is often employed in the Ferric Reducing Antioxidant Power (FRAP) assay to
measure the antioxidant capacity of a sample.[8]

e Antioxidant Assays: The FRAP assay, which utilizes TPTZ, is a widely used method to
determine the total antioxidant capacity of a sample.[8] The assay measures the ability of
antioxidants in the sample to reduce the ferric-tripyridyltriazine (Fe3*-TPTZ) complex to the
ferrous (Fe2*) form, which results in the formation of the aforementioned blue-colored
complex.[8]
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» Coordination Chemistry and Materials Science: The tridentate ligand structure of TPTZ, with
its three pyridyl groups, makes it highly effective in forming stable complexes with various
transition metals like Fe2*, Cu2*, and Zn2*.[4] These metal-TPTZ complexes are subjects of
research in catalysis, with applications in organic reactions such as oxidation and
polymerization.

o Chemosensors: The ability of TPTZ to form distinctly colored complexes with different metal
ions is being explored for the development of chemosensors for metal ion detection in
various solutions.

Experimental Protocols
Ferric Reducing Antioxidant Power (FRAP) Assay using TPTZ

This protocol outlines the steps for determining the antioxidant capacity of a sample using the
FRAP assay.

1. Reagent Preparation:

o Acetate Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate in distilled
water, add 16 mL of glacial acetic acid, and adjust the final volume to 1 L with distilled water.

[9]
e TPTZ Solution (10 mM): Dissolve 31 mg of TPTZ in 10 mL of 40 mM HCL.[9]

e Ferric Chloride (FeCls) Solution (20 mM): Dissolve 54 mg of FeCls-:6H20 in 10 mL of distilled
water.[9]

o FRAP Working Reagent: Prepare fresh before use by mixing the acetate buffer, TPTZ
solution, and FeCls solution in a 10:1:1 ratio (v/v/v). The reagent should be warmed to 37°C
before use.[9][10]

2. Standard Curve Preparation:

» Prepare a series of standard solutions of a known antioxidant, such as Trolox or ascorbic
acid, in distilled water (e.g., 100, 200, 400, 600, 800, 1000 uM).[9]

3. Assay Procedure:
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e Add 2.85 mL of the FRAP working reagent to a cuvette.[9]
e Add 150 pL of the sample or standard solution to the cuvette.[9]
e Mix thoroughly and incubate at 37°C for 4 minutes.[10]

o Measure the absorbance at 593 nm against a reagent blank (FRAP reagent with 150 pL of
distilled water).[9]

4. Calculation:
» Plot the absorbance of the standards against their concentration to create a standard curve.

o Determine the antioxidant capacity of the sample by interpolating its absorbance value on
the standard curve.

o Results are typically expressed as uM Trolox equivalents (TE) or ascorbic acid equivalents.

[9]
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Caption: Mechanism of TPTZ-based antioxidant assay.
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Experimental Workflow for the FRAP Assay
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Caption: Experimental workflow for the FRAP assay.

Part 2: 3-(2-chloro-6-fluorophenyl)-5-
methylisoxazole-4-carboxylic acid - CAS 3919-74-2

This compound is an isoxazole derivative with a carboxylic acid functional group and halogen
substituents on the aromatic ring.[1] Its properties and applications are distinct from those of
TPTZ.

Chemical and Physical Properties

Property Value
Molecular Formula C11H7CIFNOs
Molecular Weight 255.63 g/mol
Appearance Solid

Purity Typically =98%

Core Applications

The applications of this compound are primarily in the pharmaceutical and chemical research
sectors.

o Pharmaceutical Development: It is known as an intermediate or an impurity in the synthesis
of certain antibacterial agents, such as flucloxacillin.[1]

e Research Chemical: It is used in studies investigating the structure-activity relationships of
isoxazole derivatives, which are a class of compounds with various biological activities.[1]

e Analytical Chemistry: Due to its availability in high purity, it serves as a reference standard
for quality control in pharmaceutical formulations.[1]

Biological Activity

While research is ongoing, compounds structurally related to 3-(2-chloro-6-fluorophenyl)-5-
methylisoxazole-4-carboxylic acid have been noted for potential antibacterial properties.[1] The
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presence of halogen atoms can enhance the lipophilicity and bioactivity of such molecules,
making them of interest in drug design.[1]

Conclusion

This technical guide has provided a detailed overview of 2,4,6-Tris(2'-pyridyl)-1,3,5-triazine
(TPTZ), the compound corresponding to CAS number 3682-35-7. Its primary utility as a
colorimetric reagent for iron determination and in antioxidant assays has been highlighted,
along with a detailed experimental protocol for the FRAP assay. Additionally, this guide has
clarified the identity and provided a summary of the properties and uses of 3-(2-chloro-6-
fluorophenyl)-5-methylisoxazole-4-carboxylic acid (CAS 3919-74-2) to resolve the ambiguity in
the initial query. This information is intended to be a valuable resource for researchers,
scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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